Cas no 347839-76-3 (N-2-(hydroxymethyl)phenylmethanesulfonamide)

• Product Name: N-2-(hydroxymethyl)phenylmethanesulfonamide
• CAS No: 347839-76-3
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD14644525
• CID: 2116978
• PubChem ID: 22955815
• Update Time: 2025-11-02

N-2-(hydroxymethyl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(hydroxymethyl)phenyl]Methanesulfonamide
• N-(2-(hydroxymethyl)phenyl)methanesulfonamide
• IOXWRKGTSWFDAU-UHFFFAOYSA-N
• Methanesulfonamide, N-[2-(hydroxymethyl)phenyl]-
• N-2-(hydroxymethyl)phenylmethanesulfonamide

• MDL： MFCD14644525
• Inchi： 1S/C8H11NO3S/c1-13(11,12)9-8-5-3-2-4-7(8)6-10/h2-5,9-10H,6H2,1H3
• InChI Key： IOXWRKGTSWFDAU-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1CO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-2-(hydroxymethyl)phenylmethanesulfonamide

N-2-(Hydroxymethyl)phenylmethanesulfonamide (CAS No. 347839-76-3): Properties, Applications, and Market Insights

N-2-(hydroxymethyl)phenylmethanesulfonamide, with the CAS number 347839-76-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their versatility in medicinal chemistry and industrial applications. The presence of both hydroxymethyl and methanesulfonamide functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The chemical properties of N-2-(hydroxymethyl)phenylmethanesulfonamide include a molecular formula of C₈H₁₁NO₃S and a molecular weight of approximately 201.24 g/mol. Its solubility in polar solvents like water and ethanol makes it suitable for various laboratory and industrial processes. Researchers often explore its reactivity, particularly in amide bond formation and sulfonylation reactions, which are critical in drug development.

One of the most prominent applications of CAS 347839-76-3 is in the pharmaceutical industry, where it serves as a key intermediate for the synthesis of bioactive molecules. Sulfonamide-based compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties, making N-2-(hydroxymethyl)phenylmethanesulfonamide a compound of interest for drug discovery programs. Recent studies have also investigated its potential role in enzyme inhibition, particularly targeting enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, N-2-(hydroxymethyl)phenylmethanesulfonamide finds use in agrochemical research. Sulfonamides are often incorporated into herbicides and pesticides due to their ability to interfere with metabolic processes in pests. The hydroxymethyl group in this compound further enhances its reactivity, allowing for the development of more effective agrochemical agents.

The market for sulfonamide derivatives like CAS 347839-76-3 is growing, driven by increasing demand in the pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of research institutions and industrial clients. With the rise of green chemistry initiatives, there is also a push to develop more sustainable synthesis routes for N-2-(hydroxymethyl)phenylmethanesulfonamide, minimizing environmental impact.

Researchers and industry professionals frequently search for information on N-2-(hydroxymethyl)phenylmethanesulfonamide solubility, CAS 347839-76-3 suppliers, and sulfonamide derivatives applications. These queries reflect the compound's relevance in both academic and industrial settings. Additionally, the compound's potential in drug discovery and enzyme inhibition studies has made it a topic of interest in scientific forums and publications.

Quality control is a critical aspect when working with N-2-(hydroxymethyl)phenylmethanesulfonamide. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and consistency. Suppliers often provide certificates of analysis (CoA) to verify the compound's specifications, which is essential for researchers requiring high-purity materials for their experiments.

In summary, N-2-(hydroxymethyl)phenylmethanesulfonamide (CAS No. 347839-76-3) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and chemical research. Its unique structural features and reactivity make it a promising candidate for further exploration in drug development and other scientific fields. As the demand for specialized sulfonamide derivatives continues to rise, this compound is poised to play an increasingly important role in advancing research and innovation.